8-(4-fluorophenyl)-2-(2-oxo-2-phenylethyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 8-(4-fluorophenyl)-2-phenacyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C19H15FN4O3/c20-14-6-8-15(9-7-14)22-10-11-23-17(26)18(27)24(21-19(22)23)12-16(25)13-4-2-1-3-5-13/h1-9H,10-12H2
• InChI Key: ZHBYKANKQUSXQR-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=O)N(N=C2N1C3=CC=C(C=C3)F)CC(=O)C4=CC=CC=C4
• Molecular Formula: C19H15FN4O3
• Molecular Weight: 366.3 g/mol

Description

8-(4-fluorophenyl)-2-(2-oxo-2-phenylethyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione is a useful research compound. Its molecular formula is C19H15FN4O3 and its molecular weight is 366.352. The purity is usually 95%.
BenchChem offers high-quality 8-(4-fluorophenyl)-2-(2-oxo-2-phenylethyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(4-fluorophenyl)-2-(2-oxo-2-phenylethyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymer and Material Science

• Synthesis of Phenylsilyl-Containing Polymers : Research has focused on synthesizing di- and tetraphenylsilyl-containing polymers like polyesters, polyamides, and others, starting from dichlorodiphenylsilane. These polymers find applications in electronics, microelectronics, and membrane technology (Brumǎ, Rusanov, & Belomoina, 2004).

Synthetic Chemistry

• Synthesis of Heterocyclic Compounds : The compound has been utilized in the synthesis of benzimidazoles, quinoxalines, and benzo(1,5)diazepines from o-phenylenediamines with various electrophilic reagents, indicating a role in producing azolylthiazoles, fluorescent systems, and efficient procedures for cyanomethyl esterification of arylmalonic acids (Ibrahim, 2011).

Environmental Science and Catalysis

• CO2 Capture and Conversion : Research has explored the use of nitrogen-doped porous polymers, including covalent triazine frameworks, for energy-efficient and enhanced CO2 capture and conversion into useful products like methane and methanol. These materials offer high surface area, permanent porosity, and stability, making them suitable for real-time applications in CO2 sequestration (Mukhtar et al., 2020).

Pharmacology and Drug Design

• Development of Optoelectronic Materials : Quinazolines and pyrimidines, including compounds like 8-(4-fluorophenyl)-2-(2-oxo-2-phenylethyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione, have been researched for applications in electronic devices, luminescent elements, and photoelectric conversion elements. They have been used in creating novel materials for organic light-emitting diodes and other optoelectronic devices (Lipunova, Nosova, Charushin, & Chupakhin, 2018).